Cas no 2229082-35-1 (2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine)

2-(4,5-Difluoro-2-nitrophenyl)cyclopropan-1-amine is a fluorinated nitrophenylcyclopropylamine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropylamine moiety and difluoro-nitrophenyl group, offers reactivity for further functionalization, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can be advantageous in drug design. The nitro group provides a handle for selective reduction or substitution reactions. This compound’s rigid cyclopropane ring may contribute to conformational restraint in bioactive molecules. Suitable for use in medicinal chemistry and material science, it demonstrates utility in the development of novel compounds with tailored properties.
2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine structure
2229082-35-1 structure
Product Name:2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine
CAS No:2229082-35-1
MF:C9H8F2N2O2
MW:214.168828964233
CID:6092667
PubChem ID:165853098
Update Time:2025-06-27

2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine
    • EN300-1854459
    • 2229082-35-1
    • Inchi: 1S/C9H8F2N2O2/c10-6-1-5(4-2-8(4)12)9(13(14)15)3-7(6)11/h1,3-4,8H,2,12H2
    • InChI Key: FLVYLLIXWZHYPK-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=C(C=1)C1CC1N)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 214.05538383g/mol
  • Monoisotopic Mass: 214.05538383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.8Ų

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Additional information on 2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine

Introduction to 2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine (CAS No. 2229082-35-1)

2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine, with the CAS number 2229082-35-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a nitro-substituted difluorophenyl group. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The synthesis of 2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine has been reported in several recent studies. One notable method involves the reaction of 4,5-difluoro-2-nitrobenzaldehyde with cyclopropylamine under mild conditions. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and potential industrial production. The compound's stability and solubility properties have also been extensively studied, providing valuable insights into its behavior in different environments.

In terms of biological activity, 2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine has shown promising results in various assays. Recent research has demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, studies have shown that this compound can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, it has exhibited selective inhibition of COX-2 over COX-1, suggesting its potential as a safer alternative to non-selective COX inhibitors.

Beyond its anti-inflammatory properties, 2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine has also been investigated for its neuroprotective effects. Preclinical studies have indicated that this compound can reduce oxidative stress and protect neurons from damage induced by various neurotoxic agents. These findings suggest that it may have therapeutic potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine has been another focus of recent research. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its development as a drug candidate. The compound's metabolism and excretion pathways have also been characterized, providing important information for optimizing its use in clinical settings.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine. Early results from Phase I trials have indicated that the compound is well-tolerated by human subjects at various dose levels. These trials are expected to provide more detailed data on its therapeutic potential and guide future clinical development.

In conclusion, 2-(4,5-difluoro-2-nitrophenyl)cyclopropan-1-amine (CAS No. 2229082-35-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities and favorable pharmacokinetic properties, make it an exciting candidate for further investigation and development. As research continues to advance, this compound may play a significant role in the treatment of various diseases and conditions.

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